Cas no 174152-11-5 (methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate)

• Product Name: methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate
• CAS No: 174152-11-5
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 3813730
• PubChem ID: 53806382
• Update Time: 2025-07-21

methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-(trifluoromethyl)-, methyl ester
• methyl (2S)-2-amino-3-[4-(trifluoromethyl)phenyl]propanoate
• 4-(trifluoromethyl)-L-phenylalanine methyl ester
• SCHEMBL3746455
• 174152-11-5
• FLZVNAUDBQHCMF-VIFPVBQESA-N
• EN300-18671776
• methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate

• Inchi： 1S/C11H12F3NO2/c1-17-10(16)9(15)6-7-2-4-8(5-3-7)11(12,13)14/h2-5,9H,6,15H2,1H3/t9-/m0/s1
• InChI Key： FLZVNAUDBQHCMF-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=C(C(F)(F)F)C=C1)N

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate

Professional Introduction to Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate (CAS No. 174152-11-5)

Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate, identified by its CAS number 174152-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its chiral center and the presence of a trifluoromethyl group, contribute to its intriguing pharmacological properties.

The molecular structure of Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate consists of a phenyl ring substituted with an amino group at the 2-position and a trifluoromethyl group at the 3-4 positions. This arrangement imparts specific steric and electronic characteristics to the molecule, which are critical for its interaction with biological targets. The chiral center at the 2-position ensures that the compound exists as a stereoisomer, which can significantly influence its biological activity and pharmacokinetic behavior.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate is no exception and has been studied for its potential applications in the treatment of various diseases. The trifluoromethyl group, a common moiety in many active pharmaceutical ingredients (APIs), is known for its ability to improve metabolic stability and binding affinity. This feature makes Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate a valuable candidate for further exploration in drug discovery.

Recent studies have demonstrated that Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, research has shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate inflammation and pain. The ability to selectively inhibit these enzymes without causing significant side effects is highly desirable in the development of anti-inflammatory drugs.

Moreover, the chiral nature of Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate has been investigated for its potential role in central nervous system (CNS) disorders. Studies suggest that stereoselective drugs can have different pharmacological profiles, leading to improved therapeutic outcomes. The (S)-enantiomer of this compound has shown particular promise in preclinical models for its ability to interact with specific neurotransmitter receptors. This finding opens up new avenues for the development of novel therapeutics targeting CNS disorders such as depression and anxiety.

The synthesis of Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective hydrogenation, have been employed to ensure high enantiomeric purity. These techniques are crucial for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.

In conclusion, Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating inflammatory diseases and CNS disorders make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like Methyl (2S)-2-amino-3-4-(trifluoromethyl)phenylpropanoate will play a crucial role in shaping the future of medicine.